Cas no 2229583-07-5 (2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)ethan-1-amine)

• Product Name: 2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)ethan-1-amine
• CAS No: 2229583-07-5
• MF: C₁₅H₂₇N
• MW: 221.381584405899
• CID: 6529641
• PubChem ID: 165854964
• Update Time: 2025-06-11

2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)ethan-1-amine
• 2229583-07-5
• EN300-2005934
• 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)ethan-1-amine

• Inchi： 1S/C15H27N/c1-14(2)11-4-5-12(13(14)10-11)15(8-9-16)6-3-7-15/h11-13H,3-10,16H2,1-2H3
• InChI Key： QWTRUBWTSYFACW-UHFFFAOYSA-N
• SMILES： NCCC1(CCC1)C1CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 221.214349865g/mol
• Monoisotopic Mass: 221.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-(1-{6,6-dimethylbicyclo3.1.1heptan-2-yl}cyclobutyl)ethan-1-amine

Comprehensive Overview of 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)ethan-1-amine (CAS No. 2229583-07-5)

The compound 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)ethan-1-amine (CAS No. 2229583-07-5) is a structurally unique amine derivative that has garnered significant interest in the fields of medicinal chemistry and material science. Its molecular framework combines a bicyclo[3.1.1]heptane core with a cyclobutyl substituent, offering a distinctive steric and electronic profile. Researchers are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and pharmaceutical intermediates.

One of the key features of 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)ethan-1-amine is its rigid backbone, which is attributed to the bicyclic system. This rigidity is often associated with enhanced binding affinity in drug design, making it a valuable scaffold for targeting G-protein-coupled receptors (GPCRs) and other biological targets. The presence of the cyclobutyl ring further modulates the compound's conformational flexibility, a property highly sought after in the design of central nervous system (CNS) therapeutics.

In recent years, the demand for specialty amines like 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)ethan-1-amine has surged, driven by advancements in high-throughput screening and fragment-based drug discovery. The compound's CAS No. 2229583-07-5 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its potential as a building block for peptidomimetics and small-molecule inhibitors has also been highlighted in several patent applications.

From a synthetic perspective, the preparation of 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)ethan-1-amine involves multi-step organic transformations, including cycloaddition reactions and reductive amination. These methods are often optimized for scalability, catering to the needs of process chemistry and industrial-scale production. The compound's stereochemistry is another critical aspect, as enantiopure forms are frequently required for chiral drug synthesis.

Beyond pharmaceuticals, 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)ethan-1-amine has found utility in material science. Its amine functionality allows for incorporation into polymeric networks and coordination complexes, enabling the development of advanced materials with tailored properties. Researchers are also investigating its role in catalysis, particularly as a ligand in asymmetric synthesis.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)ethan-1-amine. Sustainable synthesis routes, such as biocatalysis and flow chemistry, are being explored to minimize waste and energy consumption. These approaches align with global trends toward eco-friendly chemical production.

In summary, 2-(1-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}cyclobutyl)ethan-1-amine (CAS No. 2229583-07-5) represents a versatile and promising compound with broad applications across multiple disciplines. Its unique structural attributes, combined with its potential in drug discovery and material innovation, make it a subject of ongoing research and commercial interest. As scientific inquiry continues to uncover new uses for this molecule, its importance in both academic and industrial settings is expected to grow.